Cas no 1807141-36-1 (Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate
• CAS No: 1807141-36-1
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4804394
• Update Time: 2025-10-29

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)7-5(9(12)13)4-15-6(3-11)8(7)14/h4,9H,2-3H2,1H3
• InChI Key： ZMPLBCILMUBDLP-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=NC=C(C(F)F)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate (CAS No. 1807141-36-1): A Versatile Building Block in Modern Pharmaceutical Chemistry

Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate, identified by its CAS number 1807141-36-1, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core adorned with multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules. The strategic arrangement of bromomethyl, difluoromethyl, and iodo substituents on the pyridine ring endows this compound with unique reactivity, facilitating diverse chemical transformations essential for drug discovery and development.

The bromomethyl moiety at the 2-position of the pyridine ring is particularly noteworthy for its ability to undergo nucleophilic substitution reactions. This reactivity allows for the facile introduction of other functional groups, such as amines or alcohols, enabling the construction of more complex molecular architectures. In contrast, the iodopyridine moiety at the 3-position serves as a versatile handle for cross-coupling reactions, including Suzuki-Miyaura and Stille couplings. These reactions are pivotal in medicinal chemistry for constructing biaryl structures, which are prevalent in many pharmacologically active compounds.

The presence of a difluoromethyl group at the 5-position adds another layer of functional complexity to Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate. Difluoromethyl groups are well-documented for their ability to modulate metabolic stability and binding affinity in drug candidates. They can enhance lipophilicity while simultaneously reducing susceptibility to metabolic degradation, thereby improving the pharmacokinetic properties of a drug molecule. This feature has made difluoromethyl-containing compounds highly sought after in modern drug design.

The carboxylate ester group at the 4-position provides an additional point of reactivity, allowing for further derivatization through ester hydrolysis or transesterification reactions. This flexibility is particularly useful in synthetic protocols where precise control over functional group transformations is required. The overall architecture of Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate thus makes it an exceptionally versatile building block for constructing novel therapeutic agents.

In recent years, Ethyl 2-(bromomethyl)-5-(difluoromethyl)-3-iodopyridine-4-carboxylate has found applications in several cutting-edge research areas within pharmaceutical chemistry. One notable area is the development of kinase inhibitors, which are critical targets for treating cancers and inflammatory diseases. The pyridine core is a common scaffold in kinase inhibitors due to its ability to interact favorably with the ATP-binding pockets of these enzymes. By incorporating functional groups such as bromomethyl and iodo substituents, researchers can fine-tune the binding interactions and improve selectivity against off-target kinases.

The incorporation of a difluoromethyl group has been particularly effective in enhancing the potency and selectivity of kinase inhibitors. Studies have shown that replacing hydrogen atoms with difluoromethyl groups can lead to significant improvements in binding affinity and resistance profiles against mutations that commonly arise during drug treatment. For instance, recent publications have demonstrated the use of Ethyl 2-(

Beyond kinase inhibitors, Ethyl 2-(

The carboxylate ester group at the 4-position provides an additional avenue for further functionalization, enabling researchers to introduce various pharmacophores that enhance biological activity. For example, ester hydrolysis can yield free carboxylic acid functionalities that can be further derivatized into amides or other polar moieties suitable for protein binding interactions. This adaptability makes Ethyl 2-(bromo methyl)-5-(difluoromethyl)-3-bromopyridine derivatives invaluable tools in medicinal chemistry libraries designed for high-throughput screening.

In conclusion, Ethyl 2-(